Cas no 526-87-4 (Conduritol A)

Conduritol A structure

Product Name:Conduritol A

CAS No:526-87-4

Molecular Formula:C₆H₁₀O₄

Molecular Weight:146.1412

CID:374613

PubChem ID:10290861

Conduritol A Properties

Names and Identifiers

- 5-Cyclohexene-1,2,3,4-tetrol,(1R,2S,3R,4S)-rel-
- Conduritol A
- 526-87-4
- (1RS,2SR,3RS,4SR)-5-cyclohexene-1,2,3,4-tetrol
- SCHEMBL12679330
- FS-9974
- (1S,2R,3S,4R)-cyclohex-5-ene-1,2,3,4-tetrol
- UNII-QL4Q1FZ32P
- (1R,2S,3R,4S)-cyclohex-5-ene-1,2,3,4-tetrol
- 5-CYCLOHEXENE-1,2,3,4-TETROL, (1R,2S,3R,4S)-REL-
- Kondurite
- 5-(1alpha,2beta,3beta,4alpha)-1,2,3,4-Cyclohexenetetrol
- QL4Q1FZ32P
- 5-CYCLOHEXENE-1,2,3,4-TETROL, (1.ALPHA.,2.BETA.,3.BETA.,4.ALPHA.)-
- CHEBI:67221
- Conduritol A; Kondurite
- LRUBQXAKGXQBHA-GUCUJZIJSA-N
- AKOS027405641
- DTXSID90894915
- CHEMBL308805
- HY-N3613
- (1S,2R,3S,4S)-cyclohex-5-ene-1,2,3,4-tetrol
- 351885-26-2
- (1R,2s,3r,4s)-5-cyclohexene-1,2,3,4-tetrol
- Conduritol b, (1alpha,2alpha,3alpha,4beta)-isomer
- CS-0023938
- Conduritol b, (1alpha,2beta,3beta,4alpha)-isomer
- Conduritol b, (1R-(1alpha,2alpha,3beta,4alpha))-isomer
- DTXCID201324473
- CHEBI:67218
- DB-246706
- 5-CYCLOHEXENE-1,2,3,4-TETROL, (1ALPHA,2BETA,3BETA,4ALPHA)-
- InChIKey： LRUBQXAKGXQBHA-GUCUJZIJSA-N
- Inchi： InChI=1S/C6H10O4/c7-3-1-2-4(8)6(10)5(3)9/h1-10H/t3-,4+,5+,6-
- SMILES： C1=CC(C(C(C1O)O)O)O

Computed Properties

Exact Mass: 146.05800
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 146.05790880g/mol
Heavy Atom Count: 10
Complexity: 129
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -2.1
Topological Polar Surface Area: 80.9Å²

Experimental Properties

LogP: -2.00020
PSA: 80.92000
Melting Point: 142-143
Color/Form: Cryst.

Conduritol A Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AG16961-10mg	CONDURITOL A	526-87-4		10mg	$1404.00
ChemFaces	CFN98868-10mg	Conduritol A	526-87-4	>=98%	10mg	$258
TargetMol Chemicals	TN3692-5 mg	Conduritol A	526-87-4	98%	5mg	￥ 3,280
TRC	C645000-1mg	Conduritol A	526-87-4		1mg	$210.00	2023-05-18
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3692-10 mg	Conduritol A	526-87-4		10mg	￥2709.00	2022-04-26
SHENG KE LU SI SHENG WU JI SHU	sc-211126-10 mg	Conduritol A,	526-87-4		10mg	￥21,059.00	2023-07-11

Conduritol A Suppliers

BioBioPha

Audited Supplier

(CAS:526-87-4)

MR./MRS.:ZHENG JING LI

Phone:18788556290

Email:xp.zheng@mail.biobiopha.com

WU HAN TIAN ZHI Biotechnology Co., Ltd.

Audited Supplier

(CAS:526-87-4)

MR./MRS.:ZHANG XIAO JIE

Phone:18607107848

Email:2056216494@qq.com

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